Cas no 408312-45-8 (Ethyl 2-[(piperidin-3-yl)methoxy]acetate)

• Product Name: Ethyl 2-[(piperidin-3-yl)methoxy]acetate
• CAS No: 408312-45-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5994015
• PubChem ID: 54401009
• Update Time: 2025-05-19

Ethyl 2-[(piperidin-3-yl)methoxy]acetate Chemical and Physical Properties

Names and Identifiers

• AKOS021534674
• ethyl 2-[(piperidin-3-yl)methoxy]acetate
• 408312-45-8
• EN300-8822786
• Ethyl 2-[(piperidin-3-yl)methoxy]acetate

• Inchi： 1S/C10H19NO3/c1-2-14-10(12)8-13-7-9-4-3-5-11-6-9/h9,11H,2-8H2,1H3
• InChI Key： VNKQBPACGJHSFP-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)CC1CNCCC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 2-[(piperidin-3-yl)methoxy]acetate

Recent Advances in the Study of Ethyl 2-[(piperidin-3-yl)methoxy]acetate (CAS: 408312-45-8) and Its Applications in Chemical Biology and Medicine

Ethyl 2-[(piperidin-3-yl)methoxy]acetate (CAS: 408312-45-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This brief review synthesizes the latest findings regarding its synthesis, biological activity, and potential therapeutic applications. Recent studies have demonstrated its utility as a versatile intermediate in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry revealed that Ethyl 2-[(piperidin-3-yl)methoxy]acetate serves as a crucial building block for the synthesis of novel sigma-1 receptor ligands. The research team employed a multi-step synthetic route starting from commercially available 3-hydroxypiperidine, with the ethyl ester moiety proving essential for maintaining optimal lipophilicity and blood-brain barrier permeability in the final compounds. Molecular docking studies suggested that derivatives containing this scaffold exhibit high affinity for the sigma-1 receptor binding site.

In antimicrobial research, a recent patent application (WO2023056421) disclosed the use of Ethyl 2-[(piperidin-3-yl)methoxy]acetate derivatives as potent inhibitors of bacterial efflux pumps. The compound's unique structural features, particularly the piperidine ring and flexible ethoxy linker, were found to enhance binding to key residues in the AcrB subunit of the AcrAB-TolC efflux system in Gram-negative bacteria. This discovery opens new avenues for combating multidrug-resistant infections.

Metabolic stability studies published in Xenobiotica (2024) investigated the pharmacokinetic properties of Ethyl 2-[(piperidin-3-yl)methoxy]acetate and its analogs. The research demonstrated that the ethyl ester group undergoes rapid hydrolysis in plasma, suggesting that prodrug strategies may be necessary for optimal in vivo delivery. Interestingly, the piperidine nitrogen showed remarkable resistance to oxidative metabolism, attributed to steric protection by the adjacent methoxyacetate moiety.

Recent advances in synthetic methodology have improved access to this compound. A 2024 Organic Process Research & Development paper described a continuous flow process that achieves 85% yield of Ethyl 2-[(piperidin-3-yl)methoxy]acetate with excellent enantiopurity (>99% ee) using an immobilized lipase catalyst. This scalable approach addresses previous challenges in large-scale production of this valuable intermediate.

Emerging applications in radiopharmaceutical chemistry have also been reported. A study in the Journal of Labelled Compounds and Radiopharmaceuticals (2024) utilized [11C]-labeled Ethyl 2-[(piperidin-3-yl)methoxy]acetate as a PET tracer for imaging neuroinflammation. The compound demonstrated favorable brain uptake and specific binding to activated microglia in animal models of neurodegenerative disease.

While these developments are promising, challenges remain in optimizing the therapeutic index of compounds derived from this scaffold. Current research efforts are focusing on structure-activity relationship studies to balance potency, selectivity, and safety profiles. The versatility of Ethyl 2-[(piperidin-3-yl)methoxy]acetate continues to make it a valuable tool in medicinal chemistry and drug discovery pipelines.